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Compound of Interest

Compound Name: Tegafur-13C,15N2

Cat. No.: B562078 Get Quote

Technical Guide: Tegafur-13C,15N2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tegafur-13C,15N2, an isotopically

labeled version of the oral fluoropyrimidine prodrug, Tegafur. This document covers its chemical

properties, mechanism of action, metabolic pathways, and detailed experimental protocols

relevant to its use in research and drug development.

Core Data Presentation
The fundamental properties of Tegafur-13C,15N2 are summarized below.

Parameter Value Reference

Chemical Name

5-Fluoro-1-(tetrahydro-2-

furanyl)-2,4(1H,3H)-

pyrimidinedione-13C,15N2

[1][2]

CAS Number 1189456-27-6 [1][3]

Molecular Formula C₇¹³CH₉F¹⁵N₂O₃

Molecular Weight 203.15 g/mol

Unlabeled CAS Number 17902-23-7

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b562078?utm_src=pdf-interest
https://www.benchchem.com/product/b562078?utm_src=pdf-body
https://www.benchchem.com/product/b562078?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tegafur_Uracil_Efficacy_Testing_in_Orthotopic_Xenograft_Models.pdf
https://www.researchgate.net/publication/349047175_Simultaneous_quantification_method_for_5-FU_uracil_and_tegafur_using_UPLC-MSMS_and_clinical_application_in_monitoring_UFTLV_combination_therapy_after_hepatectomy
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tegafur_Uracil_Efficacy_Testing_in_Orthotopic_Xenograft_Models.pdf
https://pubmed.ncbi.nlm.nih.gov/33542452/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action and Metabolic Pathways
Tegafur is a prodrug that is metabolically converted to the active anticancer agent, 5-

fluorouracil (5-FU). The isotopically labeled Tegafur-13C,15N2 follows the same metabolic fate

and is an invaluable tool for pharmacokinetic and metabolic studies.

Metabolic Activation of Tegafur
The primary metabolic activation of Tegafur occurs in the liver. The cytochrome P450 enzyme,

specifically CYP2A6, hydroxylates Tegafur to an unstable intermediate, 5'-hydroxytegafur. This

intermediate then undergoes spontaneous degradation to form the active cytotoxic drug, 5-

fluorouracil (5-FU).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b562078?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Tegafur_Uracil_Efficacy_Testing_in_Orthotopic_Xenograft_Models.pdf
https://www.researchgate.net/publication/349047175_Simultaneous_quantification_method_for_5-FU_uracil_and_tegafur_using_UPLC-MSMS_and_clinical_application_in_monitoring_UFTLV_combination_therapy_after_hepatectomy
https://pubmed.ncbi.nlm.nih.gov/33542452/
https://pubmed.ncbi.nlm.nih.gov/33542452/
https://pubmed.ncbi.nlm.nih.gov/33542452/
https://www.benchchem.com/product/b562078#cas-number-and-molecular-weight-of-tegafur-13c-15n2
https://www.benchchem.com/product/b562078#cas-number-and-molecular-weight-of-tegafur-13c-15n2
https://www.benchchem.com/product/b562078#cas-number-and-molecular-weight-of-tegafur-13c-15n2
https://www.benchchem.com/product/b562078#cas-number-and-molecular-weight-of-tegafur-13c-15n2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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